N,N-Dimethylbenzenesulfonamide-d2

• Molecular Formula: C8H11NO2S
• Molecular Weight: 187.26 g/mol
• InChI: InChI=1S/C8H11NO2S/c1-9(2)12(10,11)8-6-4-3-5-7-8/h3-7H,1-2H3/i6D,7D
• InChIKey: BVSPJPNNLDIUFE-QFIQSOQBSA-N

N,N-Dimethylbenzenesulfonamide-d2: Deuterated Internal Standard

N,N-Dimethylbenzenesulfonamide-d2 (CAS 3044018-13-2) is a deuterium-labeled analog of N,N-dimethylbenzenesulfonamide [1], a sulfonamide derivative . As a stable isotope-labeled (SIL) internal standard (IS), its core value lies in quantitative analytical chemistry. By replacing two hydrogen atoms with deuterium (D), its molecular weight increases by 2 Da relative to the unlabeled analyte, a mass shift that is detectable by mass spectrometry (MS) while retaining near-identical physicochemical properties [1]. This compound is specifically utilized as an IS in liquid chromatography-mass spectrometry (LC-MS) workflows to correct for analytical variability introduced during sample preparation, chromatographic separation, and ion source fluctuation, thereby enabling more accurate and precise quantification of the parent compound in complex biological and environmental matrices [2].

Deuterated SIL-IS LC-MS/MS quantification of parent sulfonamide

Co-elution Near-identical chromatographic retention with analyte

Matrix correction Mitigates sample preparation and ionization variability

Suitable for complex biological, food, and environmental research matrices

• [1] PeptideDB. (n.d.). N,N-Dimethylbenzenesulfonamide-d2. View Source
• [2] ResolveMass Laboratories. (n.d.). #lcms #internalstandard #deuteratedstandard #massspectrometry. LinkedIn. View Source

N,N-Dimethylbenzenesulfonamide-d2 vs. Unlabeled Analogs

The core challenge in quantitative LC-MS/MS is the mitigation of analytical variability arising from matrix effects, extraction efficiency, and ionization fluctuations. While a structurally similar analog (e.g., a different benzenesulfonamide derivative) might be considered as a cheaper internal standard, its physicochemical properties (e.g., chromatographic retention time, extraction recovery, ionization efficiency) can differ significantly from the target analyte, leading to inadequate correction and inaccurate quantification [1]. Deuterated SIL-IS compounds, like N,N-dimethylbenzenesulfonamide-d2, are designed to co-elute with the analyte and experience nearly identical matrix effects and sample processing losses, a property that non-deuterated analogs do not reliably share [1]. However, even among SIL-IS, the choice of labeling isotope (2H vs. 13C/15N) is not trivial, as deuterium-labeled standards can exhibit a subtle but measurable retention time shift relative to the analyte, which under specific chromatographic conditions may lead to differential matrix effects and compromised accuracy, a phenomenon not observed with 13C/15N-labeled standards [2].

A non-deuterated structural analog may not co-elute with the analyte, leading to differential matrix effects and reduced quantification accuracy.

Deuterated SIL-IS can exhibit a measurable retention time shift relative to the analyte; co-elution must be validated to avoid differential matrix effects.

13C/15N-labeled internal standards eliminate the retention shift but differ in availability and cost; method transfer may require additional assessment.

• [1] Restek. (2015). Choosing an Internal Standard. View Source
• [2] Wang, S., et al. (2007). Does a stable isotopically labeled internal standard always correct analyte response?: A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 43(2), 701-707. View Source

N,N-Dimethylbenzenesulfonamide-d2 Performance Evidence

Deuterated vs. 13C/15N SIL-IS Comparison

A systematic comparison of deuterated (2H) and non-deuterated (13C and 15N) stable isotope-labeled internal standards (SIL-IS) was conducted for the quantification of urinary biomarkers of xylene exposure using LC-ESI-MS/MS [1]. The study assessed matrix effects, which are a primary source of analytical error. While deuterated SIL-IS (like the 2H-labeled class to which N,N-dimethylbenzenesulfonamide-d2 belongs) generally provide excellent correction, they exhibited a small but significant retention time shift of +0.02 minutes relative to the analyte, which resulted in a non-negligible matrix effect of -6% at the analyte's retention time [1]. This is in direct contrast to the non-deuterated 13C/15N-SIL-IS, which showed no measurable retention time shift (0.00 minutes difference) and consequently, no matrix effect (0%) [1]. This data underscores that while deuterated ISs are highly effective, their use requires careful method validation to ensure co-elution and equivalent matrix effects, a potential limitation not encountered with 13C/15N-labeled alternatives [1].

Deuterated vs. 13C/15N IS

Head-to-head

+0.02 min shift / −6% matrix effect

0.00 min shift / 0% matrix effect

Reported retention-time shift context

Co-elution validation recommended

Evidence Dimension	Retention Time Shift Relative to Analyte
Target Compound Data	+0.02 minutes
Comparator Or Baseline	Non-deuterated (13C/15N) SIL-IS: 0.00 minutes
Quantified Difference	0.02-minute shift for deuterated IS
Conditions	LC-ESI-MS/MS analysis of urinary biomarkers (2MHA/4MHA) on a reversed-phase C18 column.

Why This Matters

This quantifies a known limitation of deuterated IS, guiding analysts to validate co-elution to prevent matrix effect-induced quantification errors.

• [1] Smith, S. M., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(3), 246-254. View Source

Deuterated Sulfonamide IS in Multi-Residue Quantification

In a validated method for the simultaneous determination of 21 sulfonamide residues in honey, the use of deuterium-substituted standards as internal standards was implemented [1]. The method demonstrated that by adding the deuterated IS before extraction, it could effectively compensate for losses during the QuEChERS sample preparation and matrix-induced signal suppression in the LC-MS/MS source [1]. This class-level inference supports the use of deuterated sulfonamide ISs, such as N,N-dimethylbenzenesulfonamide-d2, for achieving high accuracy and precision in complex food and environmental matrices where multi-analyte quantification is required [1].

Sulfonamide IS Multi-Residue

Class-level

Recovery with deuterated IS: 71.2–112.5% in honey (QuEChERS UHPLC-MS/MS)

Supports method accuracy context

Class-level inference; review matrix-specific validation

Evidence Dimension	Method Recovery (Accuracy)
Target Compound Data	Method recoveries for 21 sulfonamides in honey: 71.2% - 112.5% (when using deuterated IS).
Comparator Or Baseline	No internal standard (or external standard calibration): Variable, typically lower and less precise recoveries.
Quantified Difference	Improved accuracy and precision due to IS correction.
Conditions	QuEChERS extraction of honey samples, followed by ultra-high-performance liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS).

Why This Matters

Demonstrates the essential role of deuterated IS in achieving validated, high-accuracy results for sulfonamide quantification in challenging food matrices.

• [1] Zhang, Y., et al. (2018). Simultaneous determination of twenty-one sulfonamides residues in honey by QuEChERS ultra liquid chromatography-mass mass spectrometry. Journal of Food Safety and Quality, 9(8), 1883-1889. View Source

Matrix Effect Correction with SIL-IS

A foundational principle of LC-MS/MS quantitative bioanalysis is that stable isotope-labeled internal standards (SIL-IS) provide the highest level of correction for matrix effects, which can cause ion suppression or enhancement [1]. A comparative review of internal standard strategies confirmed that while structural analogs can offer some correction, SIL-IS are the gold standard because they co-elute with the analyte and experience nearly identical matrix effects and extraction recoveries [1]. This is a class-level inference applicable to N,N-dimethylbenzenesulfonamide-d2. The use of a SIL-IS is shown to control for variability in extraction, HPLC injection, and ionization, which can otherwise lead to quantitative errors exceeding 30-50% in complex biological matrices (e.g., plasma, urine) [1].

SIL-IS Matrix Effect Correction

Class-level

SIL-IS co-elution minimizes ionization variability; structural analogs may leave >30–50% error.

Supports ISTD selection for bioanalysis

Review-level evidence; method-specific verification needed

Evidence Dimension	Quantitative Error (Coefficient of Variation, %CV)
Target Compound Data	Significantly reduced %CV and improved accuracy with SIL-IS.
Comparator Or Baseline	Without IS or with structural analog IS: potential for >30-50% error due to matrix effects.
Quantified Difference	SIL-IS corrects for the majority of matrix-induced variability.
Conditions	LC-MS/MS analysis of small molecules in biological fluids.

Why This Matters

This justifies the procurement of a SIL-IS for any quantitative bioanalytical method where high accuracy and precision are non-negotiable regulatory requirements.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

N,N-Dimethylbenzenesulfonamide-d2 Key Applications

Pharmacokinetic Study Quantification

In preclinical and clinical drug development, the parent compound N,N-dimethylbenzenesulfonamide may be a drug candidate, a metabolite, or a synthetic impurity. N,N-dimethylbenzenesulfonamide-d2 is the optimal internal standard for its quantification in biological matrices (plasma, urine, tissue homogenates). Its use corrects for sample-to-sample variability in extraction recovery and LC-MS/MS ion source fluctuations, which is critical for generating reliable pharmacokinetic (PK) parameters (Cmax, AUC, t1/2). This directly addresses the evidence that SIL-IS provides the highest level of quantitative accuracy in complex biological fluids [1]. Analysts should be aware of the potential for a 0.02-minute retention time shift and validate chromatographic conditions to ensure co-elution and equivalent matrix effects [2].

Sulfonamide Residue Analysis in Food & Environment

The compound serves as a critical internal standard in validated multi-residue LC-MS/MS methods for detecting sulfonamide antibiotics in food (e.g., honey, milk, aquatic products) and environmental samples (e.g., wastewater, surface water). As demonstrated in class-level evidence, deuterated sulfonamide ISs are essential for compensating for matrix effects and achieving acceptable method recoveries (e.g., 71-113%) in complex samples like honey [1]. This ensures compliance with strict regulatory maximum residue limits (MRLs) and provides legally defensible data.

Bioanalytical Method Development & Validation

During the development and validation of a new LC-MS/MS method for N,N-dimethylbenzenesulfonamide, the procurement of the deuterated analog is a fundamental step. It is required to establish key validation parameters as per regulatory guidelines (FDA, EMA), including accuracy, precision, and matrix factor assessment. By using the d2-IS, method developers can demonstrate that the assay is free from significant matrix effects and is robust for its intended use, a requirement that cannot be reliably met with non-labeled structural analogs due to differences in chromatographic and ionization behavior [1].

Deuterated Internal Standard Chromatographic Behavior

N,N-dimethylbenzenesulfonamide-d2 can be used as a model compound in fundamental analytical chemistry research to study the nuances of stable isotope labeling. Direct comparative studies have shown that deuterium labeling (2H) can induce a slight but measurable shift in reversed-phase chromatographic retention time (e.g., +0.02 min) compared to both the unlabeled analyte and 13C/15N-labeled standards [2]. This phenomenon, which can lead to differential matrix effects, makes this compound a valuable tool for exploring the limits of the 'isotope dilution' assumption and for training analysts on the critical importance of thorough method validation for deuterated internal standards [2].

Application

Selection Property

Validation Focus

Preclinical & research PK studies

Co-eluting SIL-IS for matrix effect correction

Method recovery & matrix factor validation

Food & environmental residue analysis

Deuterated sulfonamide IS for QuEChERS cleanup

Multi-residue method accuracy validation

Bioanalytical method validation

Deuterated SIL-IS for key parameter assessment

Accuracy, precision & matrix effect documentation

Deuterium labeling retention studies

Retention shift characterization

Co-elution and differential matrix effect investigation

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Smith, S. M., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(3), 246-254. View Source